![molecular formula C16H18N2S B5697802 N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea](/img/structure/B5697802.png)
N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea, also known as DMTU, is a chemical compound that has been widely used in scientific research for its antioxidant properties. DMTU is a thiourea derivative that has been synthesized through various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea has been widely used in scientific research for its antioxidant properties. It has been shown to protect against oxidative stress in various cell types, including neurons, endothelial cells, and cardiomyocytes. This compound has also been used to study the role of reactive oxygen species (ROS) in various diseases, including Alzheimer's disease, Parkinson's disease, and cardiovascular disease.
Mechanism of Action
N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea acts as an antioxidant by scavenging ROS and preventing oxidative damage to cells. It has been shown to inhibit lipid peroxidation, protein oxidation, and DNA damage. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to improve mitochondrial function, reduce inflammation, and protect against apoptosis. This compound has also been shown to improve vascular function and reduce blood pressure in animal models.
Advantages and Limitations for Lab Experiments
N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-established antioxidant compound. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea. One area of research is the development of this compound analogs with improved properties, such as increased solubility and reduced toxicity. Another area of research is the study of this compound in various disease models, including cancer, diabetes, and neurodegenerative diseases. Additionally, the role of this compound in aging and longevity is an area of interest for future research.
Conclusion:
In conclusion, this compound is a well-established antioxidant compound that has been extensively studied for its biochemical and physiological effects. It has several advantages for lab experiments, but also has some limitations. The future directions for the study of this compound include the development of analogs with improved properties and the study of this compound in various disease models.
Synthesis Methods
N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea can be synthesized through various methods, including the reaction of 2,5-dimethylaniline and 4-methylaniline with thiocarbonyldiimidazole, or the reaction of 2,5-dimethylaniline and 4-methoxybenzoyl isothiocyanate. The synthesis of this compound is relatively easy and can be achieved through a few simple steps.
properties
IUPAC Name |
1-(2,5-dimethylphenyl)-3-(4-methylphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2S/c1-11-5-8-14(9-6-11)17-16(19)18-15-10-12(2)4-7-13(15)3/h4-10H,1-3H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBPUOKRSVACENA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=S)NC2=C(C=CC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.